Cas no 119290-10-7 (Pentanoic acid,5-(octyloxy)-)
Pentanoic acid,5-(octyloxy)- structure
Product Name:Pentanoic acid,5-(octyloxy)-
CAS No:119290-10-7
MF:C13H26O3
MW:230.343744754791
CID:165615
PubChem ID:452109
Update Time:2025-04-19
Pentanoic acid,5-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,5-(octyloxy)-
- 5-octoxypentanoic acid
- 5-Octanoxypentanoic acid
- 6-Oxatetradecanoic acid
- Pentanoic acid, 5-(octyloxy)-
- 6-Oxamyristic acid
- 6-OxaMyr
- 5-(octyloxy)pentanoic acid
- SCHEMBL8087585
- 119290-10-7
- 5-octyloxypentanoic acid
- LETKNKUAHDGLPM-UHFFFAOYSA-N
- DTXSID50152381
- O6
-
- Inchi: 1S/C13H26O3/c1-2-3-4-5-6-8-11-16-12-9-7-10-13(14)15/h2-12H2,1H3,(H,14,15)
- InChI Key: LETKNKUAHDGLPM-UHFFFAOYSA-N
- SMILES: O(CCCCC(=O)O)CCCCCCCC
Computed Properties
- Exact Mass: 230.18828
- Monoisotopic Mass: 230.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Pentanoic acid,5-(octyloxy)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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